Cas no 156422-76-3 (ethyl 4-cyano-1H-pyrrole-3-carboxylate)

• Product Name: ethyl 4-cyano-1H-pyrrole-3-carboxylate
• CAS No: 156422-76-3
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 1106890
• PubChem ID: 68508603
• Update Time: 2025-05-22

ethyl 4-cyano-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-cyano-1H-Pyrrole-3-carboxylic acid ethyl ester
• ethyl 4-cyano-1H-pyrrole-3-carboxylate
• Z1255458925
• NTWGFNWYTUGVSO-UHFFFAOYSA-N
• 156422-76-3
• starbld0032389
• G75867
• EN300-1609159
• SCHEMBL3092655
• AKOS032947938

• Inchi： 1S/C8H8N2O2/c1-2-12-8(11)7-5-10-4-6(7)3-9/h4-5,10H,2H2,1H3
• InChI Key： NTWGFNWYTUGVSO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC=C1C#N)=O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.9Ų

Additional information on ethyl 4-cyano-1H-pyrrole-3-carboxylate

Ethyl 4-Cyano-1H-Pyrrole-3-Carboxylate: A Comprehensive Overview

Ethyl 4-cyano-1H-pyrrole-3-carboxylate, with the CAS number 156422-76-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a pyrrole ring with a cyano group and an ethyl ester moiety. The ethyl 4-cyano-1H-pyrrole-3-carboxylate structure offers a range of functional groups that make it suitable for various applications, from drug development to advanced materials synthesis.

The molecular structure of ethyl 4-cyano-1H-pyrrole-3-carboxylate consists of a pyrrole ring, a five-membered aromatic heterocycle containing one nitrogen atom. The cyano group (-CN) is attached at the 4-position of the pyrrole ring, while the carboxylate group is esterified with an ethyl group at the 3-position. This arrangement imparts the compound with both electron-withdrawing and electron-donating properties, making it highly reactive in various chemical transformations.

Recent studies have highlighted the potential of ethyl 4-cyano-1H-pyrrole-3-carboxylate as a precursor for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). For instance, researchers have explored its use in creating conjugated polymers with enhanced electrical conductivity and mechanical stability. These polymers have applications in flexible electronics, sensors, and energy storage devices.

In the pharmaceutical industry, ethyl 4-cyano-1H-pyrrole-3-carboxylate has been investigated as a building block for designing bioactive molecules. Its ability to undergo various nucleophilic and electrophilic reactions makes it an ideal candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Recent findings suggest that derivatives of this compound exhibit promising antiproliferative activity against cancer cell lines, making them potential leads for anticancer drug development.

The synthesis of ethyl 4-cyano-1H-pyrrole-3-carboxylate typically involves multi-step organic reactions. One common approach is the cyanation of pyrrole derivatives followed by esterification. Researchers have optimized these processes to improve yield and purity, often employing catalytic systems or microwave-assisted synthesis techniques. These advancements have made the compound more accessible for large-scale production and industrial applications.

Ethyl 4-cyano-1H-pyrrole-3-carboxylate also exhibits interesting optical and electronic properties due to its conjugated system. Studies have shown that it can act as a photosensitizer in photodynamic therapy (PDT), a treatment modality for cancer. The compound's ability to generate reactive oxygen species (ROS) upon light activation makes it a potential candidate for developing next-generation PDT agents.

In terms of environmental impact, ethyl 4-cyano-1H-pyrrole-3-carboxylate has been studied for its biodegradability and eco-friendly synthesis pathways. Researchers are exploring green chemistry approaches to minimize waste and reduce the environmental footprint of its production processes. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

The versatility of ethyl 4-cyano-1H-pyrrole-3-carboxylate extends to its use in polymer chemistry. Scientists have successfully incorporated this compound into polymeric networks to create materials with tailored mechanical and thermal properties. These materials find applications in aerospace, automotive industries, and advanced composites.

Recent breakthroughs in computational chemistry have enabled researchers to predict the reactivity and stability of ethyl 4-cyano-1H-pyrrole-3-carboxylate with unprecedented accuracy. By using quantum mechanics simulations, scientists can design derivatives with specific functionalities without extensive trial-and-error experiments.

In conclusion, ethyl 4-cyano-1H-pyrrole-3-carboxylate (CAS No.: 15642276) stands out as a multifaceted compound with vast potential across diverse scientific domains. Its unique structure, reactivity, and versatility make it an invaluable tool in modern chemical research and industrial applications.